Cas no 76690-94-3 (Ketoprofen Acyl-b-D-glucuronide (Mixture of Diastereomers))

• Product Name: Ketoprofen Acyl-b-D-glucuronide (Mixture of Diastereomers)
• CAS No: 76690-94-3
• MF: C₂₂H₂₂O₉
• MW: 430.404687404633
• CID: 982862
• PubChem ID: 131281
• Update Time: 2025-10-24

Ketoprofen Acyl-b-D-glucuronide (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• rac Ketoprofen Acyl-b-D-glucuronide
• rac Ketoprofen Acyl-β-D-glucuronide
• 1-(3-Benzoly-a-methylbenzeneacetate)-b-D-glucopyranuronic Acid
• 1-(3-Benzoly-a-methylbenzeneacetate)--D-glucopyranuronic Acid
• dl-Ketoprofen Glucuronid
• dl-Ketoprofen Glucuronide
• Ketoprofen Glucuronide
• Ketoprofenacyl-b-D-glucuronide
• rac Ketoprofen Acyl--D-glucuronide
• W-203754
• beta-D-Glucopyranuronic acid, 1-(3-benzoyl-alpha-methylbenzeneacetate)
• CHEMBL3526739
• (2S,3S,4S,5R,6S)-6-{[2-(3-benzoylphenyl)propanoyl]oxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
• rac Ketoprofen Acyl-?-D-glucuronide
• KETOPROFEN ACYL-B-D-GLUCURONIDE
• CHEBI:165194
• NS00116046
• (2S,3S,4S,5R,6S)-6-((2-(3-benzoylphenyl)propanoyl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• 76690-94-3
• (+/-)-Ketoprofen Glucuronide
• DTXSID30998002
• rac Ketoprofen Acyl-beta-D-glucuronide
• (2S,3S,4S,5R,6S)-6-[2-(3-benzoylphenyl)propanoyloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• rac Ketoprofen Acyl- beta -D-glucuronide
• SCHEMBL21594802
• 1-O-[2-(3-Benzoylphenyl)propanoyl]hexopyranuronic acid
• 1-(3-Benzoly-alpha-methylbenzeneacetate)-beta-D-glucopyranuronic Acid
• 1-(3-benzoyl-alpha-methylbenzeneacetate) beta-delta-glucopyranuronic acid
• 1-(3-benzoyl-alpha-methylbenzeneacetate) beta-D-glucopyranuronic acid
• ketoprofen_acylglucuronide
• (2S,3S,4S,5R,6S)-6-{[2-(3-benzoylphenyl)propanoyl]oxy}-3,4,5-trihydroxyoxane-2-carboxylate
• (2S,3S,4S,5R,6S)-6-((2-(3-benzoylphenyl)propanoyl)oxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• (2S,3S,4S,5R,6S)-6-((2-(3-benzoylphenyl)propanoyl)oxy)-3,4,5-trihydroxyoxane-2-carboxylate
• Ketoprofen Acyl-b-D-glucuronide (Mixture of Diastereomers)

• Inchi： 1S/C22H22O9/c1-11(13-8-5-9-14(10-13)15(23)12-6-3-2-4-7-12)21(29)31-22-18(26)16(24)17(25)19(30-22)20(27)28/h2-11,16-19,22,24-26H,1H3,(H,27,28)/t11?,16-,17-,18+,19-,22-/m0/s1
• InChI Key： PBTXSZZKPHBHMA-LYFYOZKASA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(C(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1)=O)O)O)O

Computed Properties

• Exact Mass: 430.12600
• Monoisotopic Mass: 430.126382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: 1.7

Experimental Properties

• Color/Form: Solid powder
• Density: 1.48
• Melting Point: 87-89°C
• Boiling Point: 661°C at 760 mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.648
• Stability/Shelf Life: Hygroscopic, -20?C Freezer, Under Inert Atmosphere
• PSA: 150.59000
• LogP: 0.45650

Ketoprofen Acyl-b-D-glucuronide (Mixture of Diastereomers) Security Information

• Signal Word：Warning
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on Ketoprofen Acyl-b-D-glucuronide (Mixture of Diastereomers)

Ketoprofen Acyl-β-D-glucuronide (Mixture of Diastereomers) and CAS No. 76690-94-3: A Comprehensive Overview

Ketoprofen Acyl-β-D-glucuronide (Mixture of Diastereomers), identified by the chemical compound code CAS No. 76690-94-3, is a significant derivative in the field of pharmaceutical chemistry. This compound represents a complex mixture of diastereomers, each with distinct structural and pharmacological properties. The glucuronide conjugation of Ketoprofen enhances its solubility and metabolic stability, making it a valuable candidate for various therapeutic applications.

The synthesis and characterization of Ketoprofen Acyl-β-D-glucuronide involve intricate chemical processes that require precise control over reaction conditions and stereochemistry. The mixture of diastereomers arises from the selective acylation of Ketoprofen with β-D-glucuronic acid, a process that demands advanced analytical techniques to ensure purity and consistency. Recent advancements in chromatographic separation methods have enabled researchers to isolate and study individual diastereomers, providing deeper insights into their pharmacokinetic profiles.

In recent years, the pharmacological properties of Ketoprofen Acyl-β-D-glucuronide have been extensively studied, particularly in the context of pain management and anti-inflammatory therapies. The glucuronide conjugation not only improves the bioavailability of Ketoprofen but also modulates its degradation pathways. Studies have shown that this derivative exhibits prolonged half-life compared to its parent compound, allowing for less frequent dosing and improved patient compliance.

One of the most intriguing aspects of Ketoprofen Acyl-β-D-glucuronide is its potential in targeted drug delivery systems. The glucuronic acid moiety can be exploited to create prodrugs that release Ketoprofen in specific tissues or under certain physiological conditions. This approach has been explored in preclinical studies for the treatment of chronic inflammatory disorders, where sustained release is crucial for effective symptom management.

The role of diastereomer mixtures in pharmaceuticals has garnered significant attention due to their variable biological activities. Each diastereomer of Ketoprofen Acyl-β-D-glucuronide may contribute differently to its overall therapeutic effect, necessitating thorough characterization. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to elucidate the structures of these diastereomers and understand their interactions with biological targets.

Recent clinical trials have demonstrated the efficacy of Ketoprofen Acyl-β-D-glucuronide in reducing inflammation and pain without the adverse effects commonly associated with higher doses of Ketoprofen. These findings highlight the potential of this derivative as a safer alternative for patients requiring long-term pain management. Additionally, its improved solubility makes it an attractive candidate for oral formulations, including extended-release tablets and liquid suspensions.

The development of novel drug delivery systems based on Ketoprofen Acyl-β-D-glucuronide is another area of active research. Nanoparticle-based formulations have shown promise in enhancing drug penetration across biological barriers, such as the blood-brain barrier, which could revolutionize treatments for neurological disorders associated with inflammation.

The environmental impact of pharmaceutical compounds is also a critical consideration in their development. The biodegradability and toxicity profile of Ketoprofen Acyl-β-D-glucuronide have been evaluated to ensure minimal environmental harm upon disposal. Efforts are ongoing to develop sustainable synthetic routes that reduce waste and energy consumption without compromising product quality.

In conclusion, Ketoprofen Acyl-β-D-glucuronide (Mixture of Diastereomers) represents a significant advancement in pharmaceutical chemistry. Its unique properties make it a versatile tool for pain management and anti-inflammatory therapies, with potential applications in targeted drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern medicine.